Cas no 2138419-61-9 (3-Piperidinemethanamine, 5-[(4-methyl-1-piperazinyl)methyl]-)

• Product Name: 3-Piperidinemethanamine, 5-[(4-methyl-1-piperazinyl)methyl]-
• CAS No: 2138419-61-9
• MF: C₁₂H₂₆N₄
• MW: 226.361642360687
• CID: 5280578
• Update Time: 2025-07-18

3-Piperidinemethanamine, 5-[(4-methyl-1-piperazinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinemethanamine, 5-[(4-methyl-1-piperazinyl)methyl]-

• Inchi： 1S/C12H26N4/c1-15-2-4-16(5-3-15)10-12-6-11(7-13)8-14-9-12/h11-12,14H,2-10,13H2,1H3
• InChI Key： APVCGOHQORNGMB-UHFFFAOYSA-N
• SMILES： N1CC(CN2CCN(C)CC2)CC(CN)C1

Additional information on 3-Piperidinemethanamine, 5-[(4-methyl-1-piperazinyl)methyl]-

3-Piperidinemethanamine, 5-[(4-methyl-1-piperazinyl)methyl]- (CAS No. 2138419-61-9): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

3-Piperidinemethanamine, 5-[(4-methyl-1-piperazinyl)methyl]- (CAS No. 2138419-61-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperidine derivatives and is characterized by a piperidine ring linked to a piperazine moiety through a methyl group. The presence of these functional groups imparts specific chemical and biological properties that make it an intriguing candidate for drug development.

The molecular formula of 3-Piperidinemethanamine, 5-[(4-methyl-1-piperazinyl)methyl]- is C₁₄H₂₄N₄, and its molecular weight is approximately 252.36 g/mol. The compound's structure consists of a central piperidine ring with a methylene group attached to the 3-position, which in turn is linked to a piperazine ring substituted with a methyl group at the 4-position. This intricate arrangement of functional groups provides a versatile platform for chemical modifications and biological interactions.

In recent years, the synthesis of 3-Piperidinemethanamine, 5-[(4-methyl-1-piperazinyl)methyl]- has been extensively studied due to its potential as a lead compound in drug discovery. One of the most common synthetic routes involves the coupling of an appropriately substituted piperidine derivative with a methylated piperazine moiety using standard coupling reagents such as HATU or EDC·HCl in the presence of a base like DIPEA. This method allows for high yields and good purity, making it suitable for large-scale production.

The biological activity of 3-Piperidinemethanamine, 5-[(4-methyl-1-piperazinyl)methyl]- has been explored in various preclinical studies. Research has shown that this compound exhibits potent activity against several disease targets, including enzymes, receptors, and ion channels. For instance, it has been reported to act as a selective inhibitor of certain kinases involved in cancer signaling pathways, making it a promising candidate for anticancer drug development. Additionally, studies have demonstrated its potential as an agonist or antagonist for specific G protein-coupled receptors (GPCRs), which are key targets in the treatment of neurological disorders and other diseases.

The pharmacokinetic properties of 3-Piperidinemethanamine, 5-[(4-methyl-1-piperazinyl)methyl]- have also been investigated to assess its suitability as a therapeutic agent. Preliminary data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It shows good oral bioavailability and low toxicity in animal models, which are crucial factors for its advancement into clinical trials.

In the context of drug discovery and development, 3-Piperidinemethanamine, 5-[(4-methyl-1-piperazinyl)methyl]- has been used as a scaffold for the design and synthesis of novel compounds with enhanced biological activity and improved pharmacological properties. Structure-activity relationship (SAR) studies have revealed that modifications at specific positions on the piperidine and piperazine rings can significantly impact the compound's potency and selectivity. For example, introducing hydrophobic or polar substituents can enhance binding affinity to target proteins or improve solubility and stability.

The potential applications of 3-Piperidinemethanamine, 5-[(4-methyl-1-piperazinyl)methyl]- extend beyond traditional small molecule drugs. Recent advancements in prodrug design have led to the development of prodrugs based on this scaffold that can be activated under specific physiological conditions. These prodrugs offer improved pharmacokinetic profiles and reduced side effects compared to their parent compounds, making them attractive candidates for targeted therapy.

In conclusion, 3-Piperidinemethanamine, 5-[(4-methyl-1-piperazinyl)methyl]- (CAS No. 2138419-61-9) is a promising compound with significant potential in medicinal chemistry. Its unique structural features and versatile biological activity make it an ideal candidate for further research and development as a therapeutic agent. Ongoing studies are expected to uncover new applications and optimize its properties for clinical use.